[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine
Overview
Description
“[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine” is a compound that contains a pyridine and a thiophene ring. The pyridine ring is attached to a methyl group, which is connected to an ethylamine group. The ethylamine group is also attached to a thiophene ring .
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions. For example, the synthesis of (E)-1-(pyridin-3-yl)-3-(thiophen-2-yl) prop-2-en-1-one involved the condensation of 3-acetylpyridine with thiophene 2-carboxaldehyde, which then reacted with thiourea to obtain a pyrimidinthiol derivative .Molecular Structure Analysis
The molecular structure of “[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine” consists of a pyridine ring and a thiophene ring connected by a methyl and ethylamine group. The pyridine ring is a six-membered ring with one nitrogen atom, while the thiophene ring is a five-membered ring with one sulfur atom .Chemical Reactions Analysis
The compound may undergo various chemical reactions. For example, 2-Thiopheneethylamine, a related compound, undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives .Scientific Research Applications
Synthesis of Heterocyclic Compounds
[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine serves as a precursor for synthesizing various heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities . The compound can undergo reactions to form novel pyrimidine-2-thiol, pyrazole, and pyran derivatives. These derivatives are often pursued for their potential pharmacological properties.
Antioxidant and Anti-inflammatory Applications
The thiophene moiety present in the compound is associated with significant antioxidant and anti-inflammatory activities . Derivatives synthesized from this compound have shown potent effects in scavenging free radicals and inhibiting inflammatory processes in both in vitro and in vivo studies.
Anti-fibrosis Activity
Pyrimidine derivatives, which can be synthesized from [(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine, have been studied for their anti-fibrotic activities . These compounds have shown promise in inhibiting the expression of collagen and reducing the content of hydroxyproline, suggesting potential as novel anti-fibrotic drugs.
Pharmacological Targeting
The compound’s derivatives have been explored for their ability to selectively target specific pharmacological receptors . For example, they have been used to create novel and selective antagonists for the Transient Receptor Potential Vanilloid 3 (TRPV3), which is implicated in various sensory and skin disorders.
Anticancer Research
Pyridine scaffolds, like the one present in [(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine, are being investigated for their anticancer properties . They have been used to create tertiary sulfonamide derivatives that act as inhibitors for specific enzymes like carbonic anhydrase IX, which is a target for anticancer agents.
Chemical Biology and Drug Discovery
The compound is also valuable in the field of chemical biology and drug discovery for constructing libraries of novel heterocyclic compounds with potential biological activities . Its versatility allows for the exploration of a wide range of chemical reactions, leading to the discovery of new molecules with therapeutic potential.
Future Directions
The future directions for research on “[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine” could include further exploration of its synthesis, chemical reactions, and potential biological activities. Additionally, more detailed studies on its physical and chemical properties, as well as its safety and hazards, would be beneficial .
properties
IUPAC Name |
N-(pyridin-3-ylmethyl)-2-thiophen-2-ylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-3-11(9-13-6-1)10-14-7-5-12-4-2-8-15-12/h1-4,6,8-9,14H,5,7,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKKKVVDJFQTBGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNCCC2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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